N,N-dimethyl-4-[(5-methyl-1-propyl-1H-pyrazol-4-yl)carbonyl]-1-piperazinecarboxamide

• IUPAC Name: N,N-dimethyl-4-(5-methyl-1-propylpyrazole-4-carbonyl)piperazine-1-carboxamide
• InChI: InChI=1S/C15H25N5O2/c1-5-6-20-12(2)13(11-16-20)14(21)18-7-9-19(10-8-18)15(22)17(3)4/h11H,5-10H2,1-4H3
• InChI Key: WOFIDEFUUGHBHI-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=C(C=N1)C(=O)N2CCN(CC2)C(=O)N(C)C)C
• Molecular Formula: C15H25N5O2
• Molecular Weight: 307.39 g/mol

Description

Synthesis Analysis

N,N-Dimethyl-4-[(5-methyl-1-propyl-1H-pyrazol-4-yl)carbonyl]-1-piperazinecarboxamide's synthesis involves complex organic synthesis techniques. Notably, a study by Mekky and Sanad (2020) details the synthesis of a related compound involving 1,3-dipolar cycloaddition, showcasing the intricate steps often required in synthesizing compounds with pyrazole and piperazine structures (Mekky & Sanad, 2020).

Molecular Structure Analysis

Molecular structure analysis, including X-ray crystallography and NMR studies, is crucial in understanding the compound's configuration. Shawish et al. (2021) conducted molecular structure investigations using X-ray crystallography and DFT calculations on similar s-triazine derivatives, providing insights into the structural complexities of related compounds (Shawish et al., 2021).

Chemical Reactions and Properties

The chemical reactions and properties of this compound involve its interactions with various receptors or enzymes, as seen in related compounds. For example, Shim et al. (2002) explored the molecular interaction of a structurally similar antagonist with the CB1 cannabinoid receptor, demonstrating complex receptor-binding dynamics (Shim et al., 2002).

Physical Properties Analysis

Physical properties such as solubility, melting point, and boiling point are crucial for understanding the compound's behavior under different conditions. However, specific studies on the physical properties of N,N-dimethyl-4-[(5-methyl-1-propyl-1H-pyrazol-4-yl)carbonyl]-1-piperazinecarboxamide were not found in the current literature.

Chemical Properties Analysis

Chemical properties, including reactivity, stability, and degradation, are essential for understanding how the compound interacts in various environments. The study of similar compounds, like the research by Babu et al. (2015) on N-aryl-4-[6-(2-fluoropyridin-3-yl)quinazolin-2-yl]-piperazine derivatives, offers insights into the chemical behaviors that might be expected from N,N-dimethyl-4-[(5-methyl-1-propyl-1H-pyrazol-4-yl)carbonyl]-1-piperazinecarboxamide (Babu et al., 2015).